Cas no 67364-02-7 (Furan,3-ethenyl-)

• Product Name: Furan,3-ethenyl-
• CAS No: 67364-02-7
• MF: C₆H₆O
• MW: 94.1112418174744
• MDL: MFCD12756842
• CID: 530250
• PubChem ID: 181887
• Update Time: 2025-05-19

Furan,3-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Furan,3-ethenyl-
• DTXSID70986645
• CYFIOEQOOFDASY-UHFFFAOYSA-N
• MFCD12756842
• InChI=1/C6H6O/c1-2-6-3-4-7-5-6/h2-5H,1H
• 3-ethenylfuran
• furan, 3-ethenyl-
• AKOS013993076
• PS-11977
• 67364-02-7
• 3-vinylfuran

• MDL： MFCD12756842
• Inchi： 1S/C6H6O/c1-2-6-3-4-7-5-6/h2-5H,1H2
• InChI Key： CYFIOEQOOFDASY-UHFFFAOYSA-N
• SMILES： O1C=CC(C=C)=C1

Computed Properties

• Exact Mass: 94.042
• Monoisotopic Mass: 94.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 107.5°Cat760mmHg
• Flash Point: 10.8°C
• Refractive Index: 1.512

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Furan,3-ethenyl-

Recent Advances in the Study of Furan,3-ethenyl- (CAS: 67364-02-7) in Chemical Biology and Pharmaceutical Research

Furan,3-ethenyl- (CAS: 67364-02-7) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its furan ring with an ethenyl substituent, has been explored for its potential in drug discovery, material science, and synthetic chemistry. The unique structural features of Furan,3-ethenyl- make it a valuable building block for the development of novel therapeutic agents and functional materials.

Recent studies have focused on the synthesis and functionalization of Furan,3-ethenyl- to enhance its pharmacological properties. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve high yields and purity of the compound. These methodologies have not only improved the efficiency of synthesis but also expanded the scope of its applications in medicinal chemistry.

One of the most promising areas of research involves the incorporation of Furan,3-ethenyl- into bioactive molecules. For instance, derivatives of this compound have shown potent antimicrobial and anti-inflammatory activities in preclinical studies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Furan,3-ethenyl- derivatives exhibited significant inhibitory effects against multidrug-resistant bacterial strains, suggesting their potential as next-generation antibiotics.

In addition to its biological activities, Furan,3-ethenyl- has been investigated for its role in material science. Its ability to form stable polymers and co-polymers has been exploited in the development of biodegradable materials and conductive polymers. Recent advancements in this field have highlighted the compound's utility in creating environmentally friendly alternatives to conventional plastics, aligning with global sustainability goals.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of Furan,3-ethenyl--based compounds. Issues such as scalability, cost-effectiveness, and toxicity profiles need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes and conducting comprehensive safety evaluations to overcome these hurdles.

In conclusion, Furan,3-ethenyl- (CAS: 67364-02-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from drug discovery to material science, underscore its importance as a multifunctional compound. Future studies are expected to further elucidate its mechanisms of action and explore new avenues for its utilization, paving the way for innovative therapeutic and material solutions.